Methyl 4-(benzyloxy)-3-methoxybenzoate
Cat. No. B041899
Key on ui cas rn:
56441-97-5
M. Wt: 272.29 g/mol
InChI Key: FPGZHXRPIFVQOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07745490B2
Procedure details
Potassium carbonate (3.45 g; 25 mmol) was added to a solution of 4-hydroxy-3-methoxy benzoic acid methyl ester (3.6 g; 20 mmol) and benzyl bromide (3.42 g; 20 mmol) in acetone (100 ml). The reaction mixture was refluxed for 12 hrs. After the removal of the solvent under reduced pressure, the residue was partitioned between ethyl acetate (150 ml) and water (50 ml). The ethyl acetate layer was washed with water (50 ml) and dried over anhydrous magnesium sulfate. Removal of the solvent under reduced pressure provided 4.64 g of 4-benzyloxy-3-methoxy benzoic acid methyl ester (Yield=86.6%)
Yield
86.6%
Identifiers
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REACTION_CXSMILES
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C(=O)([O-])[O-].[K+].[K+].[CH3:7][O:8][C:9](=[O:19])[C:10]1[CH:15]=[CH:14][C:13]([OH:16])=[C:12]([O:17][CH3:18])[CH:11]=1.[CH2:20](Br)[C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1>CC(C)=O>[CH3:7][O:8][C:9](=[O:19])[C:10]1[CH:15]=[CH:14][C:13]([O:16][CH2:20][C:21]2[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=2)=[C:12]([O:17][CH3:18])[CH:11]=1 |f:0.1.2|
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Inputs
Step One
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Name
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Quantity
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3.45 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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3.6 g
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Type
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reactant
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Smiles
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COC(C1=CC(=C(C=C1)O)OC)=O
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Name
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Quantity
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3.42 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was refluxed for 12 hrs
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Duration
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12 h
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CUSTOM
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Type
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CUSTOM
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Details
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After the removal of the solvent under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was partitioned between ethyl acetate (150 ml) and water (50 ml)
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WASH
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Type
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WASH
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Details
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The ethyl acetate layer was washed with water (50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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Removal of the solvent under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(C1=CC(=C(C=C1)OCC1=CC=CC=C1)OC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.64 g | |
| YIELD: PERCENTYIELD | 86.6% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
